135729-62-3

Palonosetron hydrochloride

In Stock

• CAS RN:
• 135729-62-3

• Formula:
• C19H25ClN2O

• InChI:
• InChI=1S/C19H24N2O.ClH/c22-19-16-6-2-4-14-3-1-5-15(18(14)16)11-21(19)17-12-20-9-7-13(17)8-10-20;/h2,4,6,13,15,17H,1,3,5,7-12H2;1H/t15-,17-;/m1./s1

• InChIKey:
• OLDRWYVIKMSFFB-SSPJITILSA-N

• Palonosetron is an antagonist of the serotonin (5-HT) receptor subtype 5-HT3 (Ki = 0.04 nM). It is selective for 5-HT3 over 5-HT1A, 5-HT1D, 5-HT2A, and 5-HT2C receptors (Kis = ≥15.85 μM for all), as well as a panel of additional neurotransmitter receptors. Palonosetron inhibits 5-HT-induced contraction in isolated guinea pig ileum. It inhibits cisplatin-induced emesis in ferrets (ID50 = 1.1 μg/kg, i.v.) as well as emesis induced by cisplatin, dacarbazine, actinomycin D, and mechlorethamine in dogs (ID50s = 1.9, 4.1, 4.9, and 4.4 μg/kg, respectively). Formulations containing palonosetron have been used in the treatment of postoperative or chemotherapy-induced nausea and vomiting.
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(R,S)-Palonosetron HCl

• CAS RN:
• 119904-90-4; 135729-62-3; 135729-74-7

• Formula:
• C19H25ClN2O

• InChI:
• InChI=1S/C19H24N2O.ClH/c22-19-16-6-2-4-14-3-1-5-15(18(14)16)11-21(19)17-12-20-9-7-13(17)8-10-20;/h2,4,6,13,15,17H,1,3,5,7-12H2;1H

• InChIKey:
• OLDRWYVIKMSFFB-UHFFFAOYSA-N

• (R,S)-Palonosetron HCl is a useful research compound. Its molecular formula is C19H25ClN2O and its molecular weight is 332.87. The purity is usually 95%.